Cas no 2229141-13-1 (Tert-butyl 2-(2-chloro-1-benzofuran-3-yl)piperazine-1-carboxylate)

• Product Name: Tert-butyl 2-(2-chloro-1-benzofuran-3-yl)piperazine-1-carboxylate
• CAS No: 2229141-13-1
• MF: C₁₇H₂₁ClN₂O₃
• MW: 336.813243627548
• CID: 5758998
• PubChem ID: 165640040
• Update Time: 2025-05-22

Tert-butyl 2-(2-chloro-1-benzofuran-3-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(2-chloro-1-benzofuran-3-yl)piperazine-1-carboxylate
• EN300-1901421
• 2229141-13-1
• Tert-butyl 2-(2-chloro-1-benzofuran-3-yl)piperazine-1-carboxylate

• Inchi： 1S/C17H21ClN2O3/c1-17(2,3)23-16(21)20-9-8-19-10-12(20)14-11-6-4-5-7-13(11)22-15(14)18/h4-7,12,19H,8-10H2,1-3H3
• InChI Key： DVWHGEHRCFEPCT-UHFFFAOYSA-N
• SMILES： ClC1=C(C2C=CC=CC=2O1)C1CNCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 336.1240702g/mol
• Monoisotopic Mass: 336.1240702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 54.7Ų

Additional information on Tert-butyl 2-(2-chloro-1-benzofuran-3-yl)piperazine-1-carboxylate

Tert-butyl 2-(2-chloro-1-benzofuran-3-yl)piperazine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 2-(2-chloro-1-benzofuran-3-yl)piperazine-1-carboxylate (CAS No. 2229141-13-1) is a complex organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its unique structure, which combines a piperazine ring with a benzofuran moiety, substituted with a tert-butyl group and a chlorine atom. The combination of these structural elements imparts distinctive chemical properties, making it a subject of interest in both academic and industrial settings.

Recent studies have highlighted the importance of tert-butyl 2-(2-chloro-1-benzofuran-3-yl)piperazine-1-carboxylate in drug discovery and development. Researchers have explored its potential as a scaffold for designing bioactive molecules, particularly in the context of central nervous system disorders. The piperazine ring, known for its ability to form hydrogen bonds, plays a crucial role in enhancing the pharmacokinetic properties of the compound, such as solubility and bioavailability.

Moreover, the benzofuran moiety within the structure contributes to the compound's ability to interact with various biological targets, including receptors and enzymes. This makes tert-butyl 2-(2-chloro-1-benzofuran-3-yl)piperazine-1-carboxylate a promising candidate for exploring novel therapeutic agents against neurodegenerative diseases like Alzheimer's and Parkinson's. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound with key proteins involved in these conditions, further underscoring its potential.

In addition to its pharmacological applications, tert-butyl 2-(2-chloro-1-benzofuran-3-yl)piperazine-1-carboxylate has also been studied for its role in organic synthesis as an intermediate. Its structure allows for further functionalization, enabling the creation of more complex molecules with diverse biological activities. For instance, chemists have utilized this compound as a building block for constructing heterocyclic compounds with antifungal and anticancer properties.

The synthesis of tert-butyl 2-(2-chloro-1-benzofuran-3-yl)piperazine-1-carboxylate involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Recent innovations in catalytic methods have improved the efficiency of these syntheses, making them more scalable for industrial production.

From an environmental standpoint, understanding the degradation pathways of tert-butyl 2-(2-chloro-1-benzofuran-3-yllpiperazine-l-carboxyiate is crucial for assessing its ecological impact. Studies have shown that under specific conditions, such as UV light or microbial action, the compound undergoes hydrolysis and mineralization, reducing its persistence in the environment.

In conclusion, tert-butyl 2-(2-chloro-l-benzofurun -3-yllpi perazin-e-l-carboxyiate (CAS No. 22:!:9I4I-I:!:I) stands out as a versatile molecule with diverse applications across chemistry and biology. Its unique structure provides a foundation for exploring new drug candidates and synthetic intermediates while ongoing research continues to uncover its full potential.